Cas no 2228198-05-6 (3-(6-bromopyridin-3-yl)-2-methylpropanoic acid)

3-(6-Bromopyridin-3-yl)-2-methylpropanoic acid is a brominated pyridine derivative with a propanoic acid side chain, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features—a bromine substituent at the 6-position of the pyridine ring and a methyl group adjacent to the carboxylic acid—enhance its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The carboxylic acid moiety further facilitates functional group transformations, including esterification or amidation. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its balanced lipophilicity and potential for targeted modifications. High purity and stability under standard conditions ensure reliable performance in synthetic applications.

3-(6-bromopyridin-3-yl)-2-methylpropanoic acid structure

2228198-05-6 structure

Product Name:3-(6-bromopyridin-3-yl)-2-methylpropanoic acid

CAS No:2228198-05-6

MF:C₉H₁₀BrNO₂

MW:244.085201740265

CID:6121279

PubChem ID:165644283

Update Time:2025-10-25

3-(6-bromopyridin-3-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(6-bromopyridin-3-yl)-2-methylpropanoic acid
- 2228198-05-6
- EN300-1905433
- Inchi： 1S/C9H10BrNO2/c1-6(9(12)13)4-7-2-3-8(10)11-5-7/h2-3,5-6H,4H2,1H3,(H,12,13)
- InChI Key： MAIJLBJNCUWIKP-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C=N1)CC(C(=O)O)C

Computed Properties

Exact Mass: 242.98949g/mol
Monoisotopic Mass: 242.98949g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 50.2Å²

3-(6-bromopyridin-3-yl)-2-methylpropanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1905433-0.05g	3-(6-bromopyridin-3-yl)-2-methylpropanoic acid	2228198-05-6	0.05g	$707.0	2023-09-18
Enamine	EN300-1905433-0.1g	3-(6-bromopyridin-3-yl)-2-methylpropanoic acid	2228198-05-6	0.1g	$741.0	2023-09-18
Enamine	EN300-1905433-0.25g	3-(6-bromopyridin-3-yl)-2-methylpropanoic acid	2228198-05-6	0.25g	$774.0	2023-09-18
Enamine	EN300-1905433-0.5g	3-(6-bromopyridin-3-yl)-2-methylpropanoic acid	2228198-05-6	0.5g	$809.0	2023-09-18
Enamine	EN300-1905433-1.0g	3-(6-bromopyridin-3-yl)-2-methylpropanoic acid	2228198-05-6	1g	$1086.0	2023-06-02
Enamine	EN300-1905433-2.5g	3-(6-bromopyridin-3-yl)-2-methylpropanoic acid	2228198-05-6	2.5g	$1650.0	2023-09-18
Enamine	EN300-1905433-5.0g	3-(6-bromopyridin-3-yl)-2-methylpropanoic acid	2228198-05-6	5g	$3147.0	2023-06-02
Enamine	EN300-1905433-10.0g	3-(6-bromopyridin-3-yl)-2-methylpropanoic acid	2228198-05-6	10g	$4667.0	2023-06-02
Enamine	EN300-1905433-1g	3-(6-bromopyridin-3-yl)-2-methylpropanoic acid	2228198-05-6	1g	$842.0	2023-09-18
Enamine	EN300-1905433-5g	3-(6-bromopyridin-3-yl)-2-methylpropanoic acid	2228198-05-6	5g	$2443.0	2023-09-18

3-(6-bromopyridin-3-yl)-2-methylpropanoic acid Related Literature

1. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

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Additional information on 3-(6-bromopyridin-3-yl)-2-methylpropanoic acid

Comprehensive Overview of 3-(6-bromopyridin-3-yl)-2-methylpropanoic acid (CAS No. 2228198-05-6)

3-(6-bromopyridin-3-yl)-2-methylpropanoic acid (CAS No. 2228198-05-6) is a brominated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its bromopyridine core and methylpropanoic acid side chain, has garnered attention due to its versatile reactivity and potential as a building block in synthetic chemistry. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies.

The structural uniqueness of 3-(6-bromopyridin-3-yl)-2-methylpropanoic acid lies in its bromine substituent, which facilitates cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig animations. These reactions are pivotal in modern medicinal chemistry, addressing trending topics such as "green synthesis" and "atom economy." With the rise of AI-driven molecular design, queries like "how to optimize bromopyridine derivatives for drug delivery" or "applications of CAS 2228198-05-6 in crop protection" reflect its interdisciplinary relevance.

From a synthetic perspective, the methylpropanoic acid moiety enhances the compound's solubility, making it suitable for aqueous-phase reactions—a hotspot in sustainable chemistry. Recent publications highlight its role in synthesizing biodegradable polymers, resonating with global concerns about environmental impact. SEO analytics reveal spikes in searches for "eco-friendly bromopyridine synthesis," underscoring the need for detailed technical discussions on this compound.

In agrochemical research, 3-(6-bromopyridin-3-yl)-2-methylpropanoic acid serves as a precursor for herbicides with improved selectivity. Its bromine atom allows precise functionalization, addressing challenges like pesticide resistance—a frequently searched topic in agricultural forums. Regulatory-compliant modifications of this compound align with the EU's Farm-to-Fork strategy, further boosting its industrial appeal.

Analytical characterization of CAS No. 2228198-05-6 typically involves HPLC-MS and NMR spectroscopy, techniques central to quality control in API manufacturing. The compound's chromatographic purity and stability under thermal stress are critical parameters for researchers, as evidenced by queries like "HPLC methods for bromopyridine analysis." Such data-driven insights are essential for labs adopting Industry 4.0 practices.

In conclusion, 3-(6-bromopyridin-3-yl)-2-methylpropanoic acid exemplifies the convergence of pharmaceutical innovation and sustainable chemistry. Its multifaceted applications—from drug scaffolds to agrochemical intermediates—make it a compound of enduring scientific interest, perfectly positioned to address both current and emerging challenges in life sciences.